Cas no 1314406-48-8 (Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate)

Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate structure
1314406-48-8 structure
Product Name:Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate
CAS No:1314406-48-8
MF:C20H16N4O3
MW:360.366044044495
CID:1056647
PubChem ID:77134454
Update Time:2025-04-20

Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate
    • 5-[3-(1-naphthalenyloxy)phenyl]-2H-Tetrazole-2-acetic acid methyl ester
    • Methyl {5-[3-(1-naphthyloxy)phenyl]-2H-tetrazol-2-yl}acetate
    • DTXSID601145560
    • CS-0444583
    • methyl 2-[5-(3-naphthalen-1-yloxyphenyl)tetrazol-2-yl]acetate
    • AC7580
    • SY014794
    • A922254
    • Methyl2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate
    • 2H-Tetrazole-2-acetic acid, 5-[3-(1-naphthalenyloxy)phenyl]-, methyl ester
    • AKOS027256771
    • methyl 2-{5-[3-(naphthalen-1-yloxy)phenyl]-2H-1,2,3,4-tetrazol-2-yl}acetate
    • MFCD19442775
    • DB-023578
    • Methyl 2-(5-(3-(naphthalen-1-yloxy)phenyl)-2H-tetrazol-2-yl)acetate
    • 1314406-48-8
    • MDL: MFCD19442775
    • Inchi: 1S/C20H16N4O3/c1-26-19(25)13-24-22-20(21-23-24)15-8-4-9-16(12-15)27-18-11-5-7-14-6-2-3-10-17(14)18/h2-12H,13H2,1H3
    • InChI Key: RNVHYBNJIWUDGE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C2N=NN(CC(=O)OC)N=2)C=1)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 360.12200
  • Monoisotopic Mass: 360.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 79.1Ų

Experimental Properties

  • PSA: 79.13000
  • LogP: 3.45860

Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate Pricemore >>

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